Cas no 1338-39-2 (Sorbitan Monolaurate)

• Product Name: Sorbitan Monolaurate
• CAS No: 1338-39-2
• MF: C₁₈H₃₄O₆
• MW: 346.458966732025
• MDL: MFCD00005365
• CID: 41292
• Update Time: 2025-07-04

Sorbitan Monolaurate Chemical and Physical Properties

Names and Identifiers

• (R)-1-((2S,3R,4S)-3,4-Dihydroxytetrahydrofuran-2-yl)-2-hydroxyethyl dodecanoate
• span (R) 20 hlb-value 8.6
• span(R) 20 solution
• Sorbitan Monolaurate (Span-20)
• sorbitan laurate
• Span #20 (Sorbitan monolaurate)
• Span?20
• Span?20 solution
• Span-20
• Emulsifier S-20
• Span<<?>>20
• SORBITAN MONOLAURATE
• Span 20
• (Sorbitan Monolaurate)
• ARLACEL 20
• Arlasel 20
• emsorb2515
• Glycomul LC
• S-20
• Sorbitan laurate,Sorbitan monolaurate
• Sorbitan M
• SPAN NO 20
• SPAN(R) 20
• SPAN(TM) 20
• Span<<®>>20
• Sorbitan monododecanoate
• Span(rg 20
• Sorbitan, monododecanoate
• D-Glucitol, 1,4-anhydro-, 6-dodecanoate
• Sorbitan laurate (INN)
• Sorbitan monolaurate (NF)
• Span 20 (TN)
• 1,4-anhydro-6-O-dodecanoyl-D-glucitol
• DSSTox_CID_7395
• DSSTox_RID_78435
• DSSTox_GSID_27395
• Tox21_111759
• D05894
• Sorbitan Monolaurate

• MDL： MFCD00005365
• Inchi： 1S/C18H34O6/c1-2-3-4-5-6-7-8-9-10-11-16(21)23-13-15(20)18-17(22)14(19)12-24-18/h14-15,17-20,22H,2-13H2,1H3/t14-,15?,17+,18+/m0/s1
• InChI Key： LWZFANDGMFTDAV-WYDSMHRWSA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1C(COC(CCCCCCCCCCC)=O)O)O)O

Computed Properties

• Exact Mass: 346.23600
• Monoisotopic Mass: 346.235539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Amber or tan liquid. Odourless.
• Density: 1.032 g/mL at 25 °C(lit.)
• Boiling Point: 401.18°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.474(lit.)
• Water Partition Coefficient: Soluble in 2-ethoxyethanol, ethanol and methanol. Not miscible or difficult to mix in water.
• PSA: 96.22000
• LogP: 1.93200
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in isopropanol, tetrachloroethylene, xylene, cottonseed oil, mineral oil, slightly soluble in liquid paraffin, poorly soluble in water, dispersed as an emulsion solution.
• Merck: 8724

Sorbitan Monolaurate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：WG2920000
• Storage Condition：Keep tightly closed in a cool place and tightly closed in a sealed container.
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Other Chemical additives Functional Additives